Cas no 898430-05-2 (ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate)

• Product Name: ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate
• CAS No: 898430-05-2
• MF: C₂₃H₂₀O₆
• MW: 392.401307106018
• CID: 5481958
• PubChem ID: 16803253
• Update Time: 2025-11-01

ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(1-benzofuran-2-yl)-7-methyl-2-oxochromen-6-yl]oxypropanoate
• 898430-05-2
• ethyl 2-((4-(benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl)oxy)propanoate
• STL034162
• ethyl 2-{[4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl]oxy}propanoate
• AKOS016328259
• ethyl 2-(4-benzo[d]furan-2-yl-7-methyl-2-oxochromen-6-yloxy)propanoate
• F2655-0165
• AKOS002289317
• ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate

• Inchi： 1S/C23H20O6/c1-4-26-23(25)14(3)27-19-11-16-17(12-22(24)29-20(16)9-13(19)2)21-10-15-7-5-6-8-18(15)28-21/h5-12,14H,4H2,1-3H3
• InChI Key： BSCZPRNIGZIQNP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1=CC(=O)OC2C=C(C)C(=CC1=2)OC(C(=O)OCC)C

Computed Properties

• Exact Mass: 392.12598835g/mol
• Monoisotopic Mass: 392.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate

Professional Introduction to Ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate (CAS No. 898430-05-2)

Ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate, a compound with the CAS number 898430-05-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the class of chromen derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural complexity of this molecule, featuring a benzofuran moiety linked to a chromenone ring, makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate is characterized by several key functional groups that contribute to its unique chemical properties. The presence of a benzofuran ring at the 4-position of the chromenone core introduces a potential site for interaction with biological targets, while the ethyl ester group at the 2-position provides a handle for further chemical modifications. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, chromen derivatives have been extensively studied for their pharmacological properties. Notably, compounds with similar structural motifs have shown promise in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The benzofuran moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their ability to modulate biological pathways effectively. The Ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate structure combines these features with additional functional groups, suggesting potential synergistic effects in drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chromenone core is typically synthesized through condensation reactions between coumarin derivatives and appropriate aldehydes or ketones. Subsequent functionalization at the 4-position with the benzofuran moiety and esterification at the 2-position complete the structural assembly. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The biological activity of Ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate has been explored in several preclinical studies. Initial investigations have revealed promising results in terms of anti-inflammatory and antioxidant properties. These effects are attributed to the ability of chromen derivatives to inhibit key enzymes involved in inflammatory pathways, such as COX and LOX enzymes. Additionally, the antioxidant activity of this compound is believed to stem from its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Recent research has also highlighted the potential of chromen derivatives in cancer therapy. Studies have demonstrated that certain chromen compounds can induce apoptosis in cancer cells by modulating mitochondrial function and disrupting cell cycle progression. The structural features of Ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yloxy}propanoate, particularly the benzofuran moiety and the electron-withdrawing chromenone ring, are thought to contribute to these effects by interacting with specific intracellular targets.

The development of novel drug candidates requires rigorous evaluation through preclinical and clinical trials to assess their safety and efficacy. The pharmacokinetic properties of Ethyl 2-{4-(1-benzofuran-2-yl)-7-methyl-2-oxy}propanoate are currently under investigation to determine its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for optimizing dosing regimens and predicting potential side effects in humans.

In conclusion, Ethyl 2-{4-(1-benzofuran}-y)-7-methyl$-$20x0$-$20H$-$chromen$-$6-yloxy}$ propanoate (CAS No.$<$em>$898430$-$05$-$$\mathrm{d}$$em>) represents a significant advancement in pharmaceutical research with its unique structural features and promising biological activities.$<$em>
$em>$em>$ This compound holds great potential for further development into novel therapeutic agents targeting various diseases.$<$br>$br>$br>